Cas no 143759-70-0 (1-Piperazineethanol,4-[4,4-bis(4-fluorophenyl)butyl]-a-[(phenylthio)methyl]-, 1-acetate)

• Product name: 1-Piperazineethanol,4-[4,4-bis(4-fluorophenyl)butyl]-a-[(phenylthio)methyl]-, 1-acetate
• CAS No: 143759-70-0
• MF: C₃₁H₃₆F₂N₂O₂S
• MW: 538.691554069519
• CID: 190195
• PubChem ID: 3072708

1-Piperazineethanol,4-[4,4-bis(4-fluorophenyl)butyl]-a-[(phenylthio)methyl]-, 1-acetate Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineethanol,4-[4,4-bis(4-fluorophenyl)butyl]-a-[(phenylthio)methyl]-, 1-acetate
• [1-[4-[4,4-bis(4-fluorophenyl)butyl]piperazin-1-yl]-3-phenylsulfanylpropan-2-yl] acetate
• 1-{4-[4,4-bis(4-fluorophenyl)butyl]piperazin-1-yl}-3-(phenylsulfanyl)propan-2-yl acetate
• 1-piperazineethanol, 4-[4,4-bis(4-fluorophenyl)butyl]-alpha-[(phenylthio)methyl]-, acetate (ester)
• 1-Piperazineethanol, 4-(4,4-bis(4-fluorophenyl)butyl)-alpha-((phenylthio)methyl)-, acetate(ester)
• CHEMBL58697
• 1-(2-Acetoxy-3-phenylthiopropyl)-4-(4,4-Bis(4-fluorophenyl)butyl)piperazine
• DTXSID70932021
• SCHEMBL9147119
• 143759-70-0

• Inchi： InChI=1S/C31H36F2N2O2S/c1-24(36)37-29(23-38-30-6-3-2-4-7-30)22-35-20-18-34(19-21-35)17-5-8-31(25-9-13-27(32)14-10-25)26-11-15-28(33)16-12-26/h2-4,6-7,9-16,29,31H,5,8,17-23H2,1H3
• InChI Key： RBGYRZGPRRMUNF-UHFFFAOYSA-N
• SMILES： CC(OC(CN1CCN(CCCC(C2C=CC(F)=CC=2)C2C=CC(F)=CC=2)CC1)CSC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 538.24678
• Monoisotopic Mass: 538.247
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 38
• Rotatable Bond Count: 13
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.1Ų
• XLogP3: 6.6

Experimental Properties

• Density: 1.22
• Boiling Point: 632.4°C at 760 mmHg
• Flash Point: 336.2°C
• Refractive Index: 1.605
• PSA: 32.78